Cas no 132237-63-9 (Alyxialactone)

Alyxialactone structure
Alyxialactone structure
Product Name:Alyxialactone
CAS No:132237-63-9
MF:C10H16O4
MW:200.231643676758
MDL:MFCD20260614
CID:210972
PubChem ID:14194343
Update Time:2025-04-19

Alyxialactone Chemical and Physical Properties

Names and Identifiers

    • Alyxialactone
    • (4R,4aS,6S,7R,7aS)-6-Hydroxy-4-(hydroxymethyl)-7-methylhexahydroc yclopenta[c]pyran-3(1H)-one
    • aluminum(neopentyl)2Br
    • Aluminum,bromobis(2,2-dimethylpropyl)
    • (+)-Alyxialactone
    • (4R,4aS,6S,7R,7aS)-Hexahydro-6-hydroxy-4-(hydroxymethyl)-7-methylcyclopenta[c]pyran-3(1H)-one
    • [ "" ]
    • (4R)-Hexahydro-6α-hydroxy-4β-(hydroxymethyl)-7α-methylcyclopenta[c]pyran-3(4H)-one
    • 132237-63-9
    • (4R,4aS,6S,7R,7aS)-6-hydroxy-4-(hydroxymethyl)-7-methyl-4,4a,5,6,7,7a-hexahydro-1H-cyclopenta[c]pyran-3-one
    • (4R,4AS,6S,7R,7aS)-6-hydroxy-4-(hydroxymethyl)-7-methylhexahydrocyclopenta[c]pyran-3(1H)-one
    • FS-10300
    • (4R)-HEXAHYDRO-6ALPHA-HYDROXY-4BETA-(HYDROXYMETHYL)-7ALPHA-METHYLCYCLOPENTA[C]PYRAN-3(4H)-ONE
    • AKOS032962211
    • (-)-4-epi-Alyxialactone
    • (4R,4AS,6S,7R,7AS)-6-HYDROXY-4-(HYDROXYMETHYL)-7-METHYL-HEXAHYDRO-1H-CYCLOPENTA[C]PYRAN-3-ONE
    • MDL: MFCD20260614
    • Inchi: 1S/C10H16O4/c1-5-8-4-14-10(13)7(3-11)6(8)2-9(5)12/h5-9,11-12H,2-4H2,1H3/t5-,6-,7+,8-,9+/m1/s1
    • InChI Key: DYRWCEDTDIXFOD-ZEBDFXRSSA-N
    • SMILES: O1C([C@@H](CO)[C@H]2C[C@@H]([C@H](C)[C@H]2C1)O)=O

Computed Properties

  • Exact Mass: 200.10500
  • Monoisotopic Mass: 200.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 410.9±30.0 °C at 760 mmHg
  • Flash Point: 166.0±18.1 °C
  • PSA: 66.76000
  • LogP: -0.21520
  • Vapor Pressure: 0.0±2.2 mmHg at 25°C

Alyxialactone Security Information

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Alyxialactone Production Method

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